Cas no 1864506-42-2 (Ethyl 5-(2-fluoropropan-2-yl)-1,2,4-oxadiazole-3-carboxylate)

Ethyl 5-(2-fluoropropan-2-yl)-1,2,4-oxadiazole-3-carboxylate is a fluorinated oxadiazole derivative with applications in pharmaceutical and agrochemical research. Its key structural features include a 1,2,4-oxadiazole core and a 2-fluoropropan-2-yl substituent, which enhance metabolic stability and bioavailability. The ethyl carboxylate group provides versatility for further functionalization, making it a valuable intermediate in medicinal chemistry. The fluorine atom contributes to increased lipophilicity and potential binding affinity in target interactions. This compound is particularly useful in the synthesis of bioactive molecules, where fluorinated heterocycles are sought for their improved pharmacokinetic properties. It is typically handled under controlled conditions due to its reactive functional groups.

Ethyl 5-(2-fluoropropan-2-yl)-1,2,4-oxadiazole-3-carboxylate structure

1864506-42-2 structure

Product Name:Ethyl 5-(2-fluoropropan-2-yl)-1,2,4-oxadiazole-3-carboxylate

CAS No:1864506-42-2

MF:C₈H₁₁FN₂O₃

MW:202.182945489883

CID:6248055

PubChem ID:165956980

Update Time:2025-06-07

Ethyl 5-(2-fluoropropan-2-yl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- EN300-1119885
- ethyl 5-(2-fluoropropan-2-yl)-1,2,4-oxadiazole-3-carboxylate
- 1864506-42-2
- Ethyl 5-(2-fluoropropan-2-yl)-1,2,4-oxadiazole-3-carboxylate
- Inchi： 1S/C8H11FN2O3/c1-4-13-6(12)5-10-7(14-11-5)8(2,3)9/h4H2,1-3H3
- InChI Key： MSVRZGAYTPXRDR-UHFFFAOYSA-N
- SMILES： FC(C)(C)C1=NC(C(=O)OCC)=NO1

Computed Properties

Exact Mass: 202.07537038g/mol
Monoisotopic Mass: 202.07537038g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 223
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 65.2Å²

Ethyl 5-(2-fluoropropan-2-yl)-1,2,4-oxadiazole-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1119885-0.05g	ethyl 5-(2-fluoropropan-2-yl)-1,2,4-oxadiazole-3-carboxylate	1864506-42-2	95%	0.05g	$888.0	2023-10-27
Enamine	EN300-1119885-0.1g	ethyl 5-(2-fluoropropan-2-yl)-1,2,4-oxadiazole-3-carboxylate	1864506-42-2	95%	0.1g	$930.0	2023-10-27
Enamine	EN300-1119885-0.25g	ethyl 5-(2-fluoropropan-2-yl)-1,2,4-oxadiazole-3-carboxylate	1864506-42-2	95%	0.25g	$972.0	2023-10-27
Enamine	EN300-1119885-0.5g	ethyl 5-(2-fluoropropan-2-yl)-1,2,4-oxadiazole-3-carboxylate	1864506-42-2	95%	0.5g	$1014.0	2023-10-27
Enamine	EN300-1119885-1.0g	ethyl 5-(2-fluoropropan-2-yl)-1,2,4-oxadiazole-3-carboxylate	1864506-42-2		1g	$1701.0	2023-05-23
Enamine	EN300-1119885-2.5g	ethyl 5-(2-fluoropropan-2-yl)-1,2,4-oxadiazole-3-carboxylate	1864506-42-2	95%	2.5g	$2071.0	2023-10-27
Enamine	EN300-1119885-5.0g	ethyl 5-(2-fluoropropan-2-yl)-1,2,4-oxadiazole-3-carboxylate	1864506-42-2		5g	$4930.0	2023-05-23
Enamine	EN300-1119885-10.0g	ethyl 5-(2-fluoropropan-2-yl)-1,2,4-oxadiazole-3-carboxylate	1864506-42-2		10g	$7312.0	2023-05-23
Enamine	EN300-1119885-1g	ethyl 5-(2-fluoropropan-2-yl)-1,2,4-oxadiazole-3-carboxylate	1864506-42-2	95%	1g	$1057.0	2023-10-27
Enamine	EN300-1119885-5g	ethyl 5-(2-fluoropropan-2-yl)-1,2,4-oxadiazole-3-carboxylate	1864506-42-2	95%	5g	$3065.0	2023-10-27